molecular formula C17H19N3O2 B8550582 8-methyl-5-(1-methylpyrazol-4-yl)-7-propan-2-yloxy-2H-isoquinolin-1-one

8-methyl-5-(1-methylpyrazol-4-yl)-7-propan-2-yloxy-2H-isoquinolin-1-one

Cat. No.: B8550582
M. Wt: 297.35 g/mol
InChI Key: DGBKOUOELJUXJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-methyl-5-(1-methylpyrazol-4-yl)-7-propan-2-yloxy-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C17H19N3O2 and its molecular weight is 297.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H19N3O2

Molecular Weight

297.35 g/mol

IUPAC Name

8-methyl-5-(1-methylpyrazol-4-yl)-7-propan-2-yloxy-2H-isoquinolin-1-one

InChI

InChI=1S/C17H19N3O2/c1-10(2)22-15-7-14(12-8-19-20(4)9-12)13-5-6-18-17(21)16(13)11(15)3/h5-10H,1-4H3,(H,18,21)

InChI Key

DGBKOUOELJUXJQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C2=C1C(=O)NC=C2)C3=CN(N=C3)C)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-8-methyl-7-(propan-2-yloxy)isoquinolin-1(2H)-one (108h, 150 mg, 0.507 mmol), 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (210 mg, 1.01 mmol) and Pd(Ph3P)4 (29 mg, 0.025 mmol) in 1M aq. Na2CO3 (1 mL) and DME (5 mL) was degassed with N2 for 3 minutes. The reaction mixture was stirred at 140° C. in the microwave for 35 minutes. The reaction mixture was dried over Na2SO4, filtered, and concentrated under vacuum. The residue was purified by column chromatography (EtOAc) to give 8-methyl-5-(1-methyl-1H-pyrazol-4-yl)-7-(propan-2-yloxy)isoquinolin-1(2H)-one (108i, 0.14 g, 92.9%) as a white solid.
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
29 mg
Type
catalyst
Reaction Step One

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